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Compound Name: Tetradecy! sulfide
CAS No.: 35599-83-8
Cat. No.: B1584801
Get Quote
. J

This technical guide provides a comprehensive overview of the spectroscopic data for
tetradecyl sulfide, also known as ditetradecyl sulfide. The intended audience includes
researchers, scientists, and professionals in the field of drug development who utilize
spectroscopic techniques for molecular characterization. This document delves into the nuclear
magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of tetradecyl
sulfide, offering not just the data itself, but also insights into the interpretation and practical
applications of these analytical methods for long-chain alkyl sulfides.

Introduction: The Molecular Profile of Tetradecyl
Sulfide

Tetradecyl sulfide [(CH3(CH2)13)2S] is a symmetrical dialkyl sulfide with two fourteen-carbon
chains attached to a central sulfur atom. Its high molecular weight and predominantly nonpolar
character define its physical and chemical properties. Spectroscopic analysis is indispensable
for confirming the identity, purity, and structure of such long-chain aliphatic compounds, which
can be challenging to characterize by other means. This guide will systematically present and
interpret the *H NMR, 3C NMR, IR, and MS data for tetradecyl sulfide.
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A foundational understanding of tetradecyl sulfide's structure is crucial for interpreting its
spectroscopic data. The molecule's symmetry is a key feature that simplifies its NMR spectra,
while the long alkyl chains dominate its IR spectrum. Mass spectrometry provides a definitive
confirmation of its molecular weight and offers insights into its fragmentation patterns upon
ionization.

Caption: Molecular structure of tetradecyl sulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of organic
molecules. For a symmetrical molecule like tetradecyl sulfide, NMR provides a relatively
simple yet highly informative spectral fingerprint.

'H NMR Spectroscopy

The *H NMR spectrum of tetradecyl sulfide is characterized by signals corresponding to the
chemically distinct protons in the molecule. Due to the molecule's symmetry, the two tetradecyl
chains are chemically equivalent, simplifying the spectrum.

Table 1. tH NMR Spectroscopic Data for Tetradecyl Sulfide

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
a-CHz (protons on
~2.5 Triplet 4H carbons adjacent to
sulfur)
) B-CH:z (protons on
~1.6 Multiplet 4H
carbons beta to sulfur)
] -(CH2)11- (protons of
~1.2-1.4 Broad Multiplet 44H ] )
the main alkyl chain)
. -CHs (terminal methyl
~0.9 Triplet 6H

protons)

Interpretation and Experimental Rationale:
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The choice of solvent for NMR analysis is critical; for a nonpolar compound like tetradecyl
sulfide, deuterated chloroform (CDCIs) or deuterated benzene (CsDs) are suitable choices as
they effectively dissolve the analyte and have minimal overlapping signals. The chemical shifts
are reported in parts per million (ppm) relative to an internal standard, typically
tetramethylsilane (TMS).[1]

The downfield shift of the a-methylene protons to approximately 2.5 ppm is a direct
consequence of the electron-withdrawing effect of the adjacent sulfur atom. This deshielding
effect diminishes with distance from the sulfur, resulting in the upfield shift of the other alkyl
protons. The large, broad multiplet between 1.2 and 1.4 ppm is characteristic of the overlapping
signals from the numerous methylene groups in the long alkyl chains.[2] The terminal methyl
protons appear as a distinct triplet at around 0.9 ppm, a typical value for methyl groups in long-
chain alkanes. The triplet multiplicity of the a-methylene and terminal methyl signals arises
from spin-spin coupling with their neighboring methylene groups, following the n+1 rule.

3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule. As with
the *H NMR spectrum, the symmetry of tetradecyl sulfide simplifies the 13C NMR spectrum.

Table 2: 3C NMR Spectroscopic Data for Tetradecyl Sulfide

Chemical Shift (8) ppm Assighment
~32.2 0-CH2
~31.9 -CH:- (one of the internal methylene carbons)

-CH2- (multiple overlapping internal methylene

~29.7
carbons)
~29.4 -CH:- (internal methylene carbon)
~29.1 B-CH:
997 -CHz- (methylene carbon adjacent to the
' terminal methyl)
~14.1 -CHs

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1584801/docs?utm_src=pdf-body#spectroscopic-data-for-tetradecyl-sulfide-an-in-depth-technical-guide
https://www.benchchem.com/product/b1584801/docs?utm_src=pdf-body#spectroscopic-data-for-tetradecyl-sulfide-an-in-depth-technical-guide
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/06%3A_Structural_Identification_of_Organic_Compounds-_IR_and_NMR_Spectroscopy/6.06%3A_H_NMR_Spectra_and_Interpretation_(Part_I)
https://www.masterorganicchemistry.com/2022/02/08/1h-nmr-how-many-signals/
https://www.benchchem.com/product/b1584801/docs?utm_src=pdf-body#spectroscopic-data-for-tetradecyl-sulfide-an-in-depth-technical-guide
https://www.benchchem.com/product/b1584801/docs?utm_src=pdf-body#spectroscopic-data-for-tetradecyl-sulfide-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Interpretation and Experimental Rationale:

The 3C NMR spectrum is typically acquired with proton decoupling to simplify the spectrum to
a series of singlets, where each signal corresponds to a unique carbon environment. The
chemical shift of the a-carbon at approximately 32.2 ppm is influenced by the electronegativity
of the sulfur atom.[3] The signals for the numerous methylene carbons in the long alkyl chains
overlap in the region of 29-30 ppm, a characteristic feature of long-chain aliphatic compounds.
The terminal methyl carbon appears at the most upfield position, around 14.1 ppm, which is
typical for alkyl chains.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation at specific wavenumbers corresponding to the
vibrational frequencies of different bonds.

Table 3: Characteristic IR Absorption Bands for Tetradecyl Sulfide

Wavenumber (cm~?) Vibration Type Intensity

C-H stretching (asymmetric
2955-2915 ) Strong
and symmetric)

2850 C-H stretching (symmetric) Strong

1465 C-H bending (scissoring) Medium

1375 C-H bending (methyl rock) Medium

~720 C-H rocking (long chain) Weak-Medium
~650 C-S stretching Weak

Interpretation and Experimental Rationale:

The IR spectrum of tetradecyl sulfide is dominated by absorptions arising from the vibrations
of the C-H bonds in the long alkyl chains. The strong bands in the 2850-2955 cm~* region are
characteristic of the C-H stretching vibrations of methylene and methyl groups.[4] The C-H
bending vibrations appear in the 1465-1375 cm~1 region. A characteristic weak to medium
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intensity band around 720 cm~1 is indicative of the rocking motion of a long chain of methylene
groups. The C-S stretching vibration is typically weak and appears in the fingerprint region of
the spectrum, around 650 cm~1.[5] Due to its weakness and the presence of other absorptions
in this region, it can be difficult to definitively assign. The absence of strong absorptions in other
regions of the spectrum (e.g., no O-H, N-H, or C=0 stretching bands) is also a key piece of
information, confirming the absence of these functional groups and indicating the purity of the

sulfide.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule upon ionization, which is invaluable for confirming its identity and elucidating its
structure.

Table 4: Key Mass Spectrometry Data for Tetradecyl Sulfide

m/z Interpretation
426 Molecular ion [M]*
229 [CH3(CH2)13S]*
197 [CH3(CH2)13]*

57 [CaHo]*

43 [CsH7*

Interpretation and Experimental Rationale:

In electron ionization (EI) mass spectrometry, the molecule is bombarded with high-energy
electrons, leading to the formation of a molecular ion and various fragment ions. The molecular
ion peak [M]* at m/z 426 confirms the molecular weight of tetradecyl sulfide (C2sHssS).[6]

The fragmentation of long-chain dialkyl sulfides is characterized by cleavage of the C-S bond
and cleavage at various points along the alkyl chains. A prominent fragmentation pathway
involves the cleavage of one of the C-S bonds, leading to the formation of a tetradecylthio
radical and a tetradecyl cation at m/z 197, or a tetradecyl radical and a tetradecylthio cation at
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m/z 229. Further fragmentation of the long alkyl chains leads to a series of smaller alkyl
fragments, with characteristic peaks at m/z 57 and 43, corresponding to butyl and propy!
cations, respectively. These fragmentation patterns are consistent with the behavior of long-
chain aliphatic compounds in EI-MS.[7]

-
- C14H29- [%;1112;9283
(Cosmses) |
m/z = 426 - C14H29S- Further
\> [C14H29]* fragmentation - Alkyl Fragments
m/z = 197 (e.g., m/z 57, 43)

Click to download full resolution via product page

Caption: Proposed mass spectral fragmentation pathway for tetradecyl sulfide.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented in this guide. Specific instrument parameters may need to be optimized.

NMR Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of tetradecyl sulfide in 0.5-0.7 mL of
a suitable deuterated solvent (e.g., CDCIs) in an NMR tube. Add a small amount of TMS as
an internal standard.

e 1H NMR Acquisition: Acquire the *H NMR spectrum on a 300 MHz or higher field NMR
spectrometer. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2
seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition: Acquire the 3C NMR spectrum on the same instrument. A proton-
decoupled sequence is typically used. Due to the lower natural abundance and smaller
gyromagnetic ratio of 13C, a larger number of scans and a longer relaxation delay (e.g., 2-5
seconds) are generally required.
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o Data Processing: Process the raw data by applying a Fourier transform, phasing the
spectrum, and integrating the signals (for *H NMR).

Infrared Spectroscopy

o Sample Preparation: For a liquid sample like tetradecyl sulfide, a thin film can be prepared
by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively,
an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the
sample directly on the ATR crystal.

» Data Acquisition: Record the IR spectrum over the range of 4000-400 cm~*. A background
spectrum of the empty salt plates or ATR crystal should be recorded and subtracted from the
sample spectrum.

o Data Analysis: Identify the characteristic absorption bands and compare them to known
correlation tables for functional groups.

Mass Spectrometry

» Sample Introduction: Introduce a dilute solution of tetradecyl sulfide in a volatile solvent
(e.g., hexane or dichloromethane) into the mass spectrometer via a suitable inlet system,
such as a gas chromatograph (GC-MS) or direct infusion.

« lonization: Use electron ionization (El) at a standard energy of 70 eV.

e Mass Analysis: Scan a mass range appropriate for the expected molecular weight and
fragments (e.g., m/z 35-500).

o Data Analysis: Identify the molecular ion peak and the major fragment ions. Propose a
fragmentation pattern consistent with the observed spectrum.[6]

Conclusion

The spectroscopic data presented in this guide provide a comprehensive characterization of
tetradecyl sulfide. The NMR spectra confirm the symmetrical long-chain alkyl structure, the IR
spectrum identifies the characteristic C-H and C-S vibrations, and the mass spectrum confirms
the molecular weight and reveals a predictable fragmentation pattern. This integrated
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spectroscopic approach is fundamental for the unambiguous identification and quality control of
long-chain aliphatic compounds in various scientific and industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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